Cas no 683211-22-5 (1,2,4,5-Tetrazine-1,4-dicarboxamide,3,6-diethyl-N,N'-bis(3-methylphenyl)-)

• Product Name: 1,2,4,5-Tetrazine-1,4-dicarboxamide,3,6-diethyl-N,N'-bis(3-methylphenyl)-
• CAS No: 683211-22-5
• MF: C₂₂H₂₆N₆O₂
• MW: 406.480844020844
• CID: 393395
• PubChem ID: 11395648
• Update Time: 2025-04-19

1,2,4,5-Tetrazine-1,4-dicarboxamide,3,6-diethyl-N,N'-bis(3-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 1,2,4,5-Tetrazine-1,4-dicarboxamide,3,6-diethyl-N,N'-bis(3-methylphenyl)-
• 3,6-diethyl-1-N,4-N-bis(3-methylphenyl)-1,2,4,5-tetrazine-1,4-dicarboxamide
• 683211-22-5
• 3,6-Diethyl-N,N'-bis(3-methylphenyl)-1,6-dihydro-1,2,4,5-tetrazine- 1,4-dicarboxyamide
• CHEMBL277349
• DTXSID70464599

• Inchi： 1S/C22H26N6O2/c1-5-19-25-28(22(30)24-18-12-8-10-16(4)14-18)20(6-2)26-27(19)21(29)23-17-11-7-9-15(3)13-17/h7-14H,5-6H2,1-4H3,(H,23,29)(H,24,30)
• InChI Key： HNMKPNUBFKQHTA-UHFFFAOYSA-N
• SMILES： O=C(NC1C=CC=C(C)C=1)N1C(CC)=NN(C(NC2C=CC=C(C)C=2)=O)C(CC)=N1

Computed Properties

• Exact Mass: 406.21172409g/mol
• Monoisotopic Mass: 406.21172409g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 633
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 89.4Ų